![molecular formula C10H10N2O3 B2583387 methyl 6-methoxy-3H-benzimidazole-5-carboxylate CAS No. 1806665-42-8](/img/structure/B2583387.png)
methyl 6-methoxy-3H-benzimidazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 6-methoxy-3H-benzimidazole-5-carboxylate, also known as MMBIC, is an organic compound with the molecular formula C12H11N2O4. It is a derivative of benzimidazole, a heterocyclic compound that is a constituent of many bioactive compounds of wide interest due to their diverse biological and clinical applications .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a benzimidazole ring, which contains two nitrogen atoms with amphoteric nature, possessing both acidic and basic characteristics .Chemical Reactions Analysis
Benzimidazole derivatives, including this compound, can participate in various chemical reactions. For instance, they can be used as key precursors to synthesize substituted benzimidazo [1,2- a ]quinolones .Scientific Research Applications
Antileukemic Agents
Gowda et al. (2009) synthesized novel 1-(4-methoxyphenethyl)-1H-benzimidazole-5-carboxylic acid derivatives as potential chemotherapeutic agents. Among these, a compound structurally related to methyl 6-methoxy-3H-benzimidazole-5-carboxylate showed potent anti-leukemic activity by inducing cell cycle arrest and apoptosis in leukemic cells, suggesting potential as an anti-leukemic agent (Gowda et al., 2009).
Antifilarial and Antineoplastic Agents
Ram et al. (1992) reported on the synthesis and biological activity of certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives, highlighting their potential as antineoplastic and antifilarial agents. This research underscores the versatility of benzimidazole derivatives in targeting different biological pathways (Ram et al., 1992).
Inhibition of Gastric Acid Secretion
Fellenius et al. (1981) discovered that substituted benzimidazoles, closely related to this compound, could inhibit gastric acid secretion by blocking the (H+ + K+) ATPase enzyme. This finding has significant implications for the treatment of conditions related to excessive gastric acid secretion (Fellenius et al., 1981).
Anti-inflammatory Activity
Tozkoparan et al. (1998) synthesized and tested thiazolo[3,2‐a]pyrimidines for anti-inflammatory activity. Although structurally distinct, the methodology and biological testing could be relevant for researching the anti-inflammatory properties of this compound derivatives (Tozkoparan et al., 1998).
Corrosion Inhibition
Yadav et al. (2013) explored the corrosion inhibition performance of benzimidazole derivatives on mild steel in acidic conditions, demonstrating the utility of these compounds in industrial applications beyond their biological activity. This study provides an example of the diverse applications of benzimidazole derivatives (Yadav et al., 2013).
Radioprotectors and Cytotoxicity
Tawar et al. (2003) synthesized disubstituted benzimidazoles with reduced cytotoxicity and enhanced DNA-ligand stability, showing potential as radioprotectors. This research highlights the importance of structural modifications in achieving desired biological effects (Tawar et al., 2003).
Future Directions
Benzimidazole derivatives, including methyl 6-methoxy-3H-benzimidazole-5-carboxylate, have a wide range of potential applications in medicinal chemistry. They are being actively researched for their diverse biological activities and potential use in the treatment of various diseases . The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity . This opens up new opportunities for researchers to design future generation novel and potent imidazole- and benzimidazole-containing drugs .
properties
IUPAC Name |
methyl 6-methoxy-3H-benzimidazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-14-9-4-8-7(11-5-12-8)3-6(9)10(13)15-2/h3-5H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHAPGCZLNVXOGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1C(=O)OC)NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.